Cas no 18803-02-6 (Isoxazole, 5-methoxy-3-phenyl-)
18803-02-6 structure
Product Name:Isoxazole, 5-methoxy-3-phenyl-
CAS No:18803-02-6
MF:C10H9NO2
MW:175.183962583542
CID:1379934
PubChem ID:569807
Update Time:2025-04-20
Isoxazole, 5-methoxy-3-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Isoxazole, 5-methoxy-3-phenyl-
- 5-Methoxy-3-phenylisoxazole
- 3-phenyl-5-methoxyisoxazole
- 5-methoxy-3-phenylisoxazol
- SCHEMBL5157111
- 18803-02-6
- CHEMBL3276980
- OFEKSAHEQDFLIQ-UHFFFAOYSA-N
- 5-methoxy-3-phenyl-1,2-oxazole
-
- Inchi: 1S/C10H9NO2/c1-12-10-7-9(11-13-10)8-5-3-2-4-6-8/h2-7H,1H3
- InChI Key: OFEKSAHEQDFLIQ-UHFFFAOYSA-N
- SMILES: O1C(=CC(C2C=CC=CC=2)=N1)OC
Computed Properties
- Exact Mass: 175.06337
- Monoisotopic Mass: 175.063
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 35.3Ų
Experimental Properties
- PSA: 35.26
Isoxazole, 5-methoxy-3-phenyl- Related Literature
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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